N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)cyclobutanecarboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C14H19NO2S/c1-18-12-7-5-10(6-8-12)13(16)9-15-14(17)11-3-2-4-11/h5-8,11,13,16H,2-4,9H2,1H3,(H,15,17)
• InChI Key: IMCDEVJDHWCDSN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C2CCC2)O
• Molecular Formula: C14H19NO2S
• Molecular Weight: 265.37 g/mol
• CAS No.: 1448053-16-4

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H19NO2S and its molecular weight is 265.37. The purity is usually 95%.
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Scientific Research Applications

Novel Binding Sites for FTO Inhibitors

Research has identified N-(5-Chloro-2,4-dihydroxyphenyl)-1-phenylcyclobutanecarboxamide (N-CDPCB, 1a) as an inhibitor of the fat mass and obesity-associated protein (FTO). The crystal structure of FTO with 1a revealed a novel binding site for FTO inhibitors, highlighting the potential for developing selective and potent inhibitors of FTO, which could inform therapeutic targets for obesity or obesity-related diseases (Wu He et al., 2015).

Synthesis of Pyridines and Pyrido[2,3-d]pyrimidines

A study focused on the condensation of cyanothioacetamide with various compounds, resulting in the exclusive formation of 6-substituted pyridines and pyrido[2,3-d]pyrimidines. These compounds have potential applications in medicinal chemistry, given their preliminary biological activities, which showed that certain analogues were less active than methotrexate against specific cancer cell lines (T. Su et al., 1988).

Efficient Synthesis of Oxazoles

An efficient two-step synthesis of 2-phenyl-4,5-substituted oxazoles via intramolecular copper-catalyzed cyclization of highly functionalized novel β-(methylthio)enamides was reported. This process allows for the introduction of various functionalities into the oxazole products, indicating potential applications in synthetic and medicinal chemistry (S. Vijay Kumar et al., 2012).

Identification of Research Chemicals

A study identified and characterized a specific research chemical obtained from an Internet vendor, highlighting the importance of accurate labeling and identification in research chemicals. The analytical characterization included chromatographic and spectroscopic analyses, contributing to the safety and reliability of research materials (Gavin McLaughlin et al., 2016).